Cas no 113511-27-6 (2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile)

2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile structure
113511-27-6 structure
Product Name:2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
CAS No:113511-27-6
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD04034283
CID:1099519
PubChem ID:938533
Update Time:2025-04-20

2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
    • 2-Chloro-5H,6H,7H-cyclopenta-[b]pyridine-3-carbonitrile
    • 2-Chlor-3-cyan-6,7-dihydro-1,5-pyridin
    • 2-Chloro-3-cyano-6,7-dihydro-5H-pyrindine
    • 2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
    • 2-chloro-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
    • AC1LIUOP
    • AC1Q3HFE
    • CTK7C7430
    • HMS2783M04
    • STOCK4S-31676
    • DTXSID901327523
    • G43662
    • EN300-43590
    • SCHEMBL16019318
    • DB-149751
    • SMR000434864
    • F2130-0273
    • STK558733
    • SY177481
    • MFCD04034283
    • CHEMBL1877780
    • AKOS000345508
    • 113511-27-6
    • MLS000332184
    • MDL: MFCD04034283
    • Inchi: 1S/C9H7ClN2/c10-9-7(5-11)4-6-2-1-3-8(6)12-9/h4H,1-3H2
    • InChI Key: WVPJKOKOAYOHFA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=C2C(CCC2)=N1

Computed Properties

  • Exact Mass: 178.02991
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68

2-chloro-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Pricemore >>

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